Cas no 2228616-78-0 (2-(6-bromo-3-chloro-2-fluorophenyl)-2-methyloxirane)

• Product Name: 2-(6-bromo-3-chloro-2-fluorophenyl)-2-methyloxirane
• CAS No: 2228616-78-0
• MF: C₉H₇BrClFO
• MW: 265.506684541702
• CID: 6449512
• PubChem ID: 165703175
• Update Time: 2025-06-27

2-(6-bromo-3-chloro-2-fluorophenyl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(6-bromo-3-chloro-2-fluorophenyl)-2-methyloxirane
• 2228616-78-0
• EN300-1920111

• Inchi： 1S/C9H7BrClFO/c1-9(4-13-9)7-5(10)2-3-6(11)8(7)12/h2-3H,4H2,1H3
• InChI Key： ZVEYGOXYGZZLBJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C1(C)CO1)F)Cl

Computed Properties

• Exact Mass: 263.93528g/mol
• Monoisotopic Mass: 263.93528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(6-bromo-3-chloro-2-fluorophenyl)-2-methyloxirane

2-(6-bromo-3-chloro-2-fluorophenyl)-2-methyloxirane: A Promising Compound in Pharmaceutical Research

2-(6-bromo-3-chloro-2-fluorophenyl)-2-methyloxirane, with the chemical structure of CAS No. 2228616-78-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique combination of halogenated aromatic rings and oxirane functionality, has garnered attention for its potential applications in drug discovery and therapeutic development. The integration of multiple functional groups, including 6-bromo, 3-chloro, and 2-fluorophenyl moieties, along with the 2-methyloxirane ring, creates a molecular framework that is both chemically robust and biologically relevant.

Recent studies have highlighted the importance of 2-(6-bromo-3-chloro-2-fluorophenyl)-2-methyloxirane in the design of novel therapeutic agents. The presence of halogen atoms, such as 6-bromo and 3-chloro, introduces unique electronic effects that can modulate the reactivity and selectivity of the molecule. These halogenated substituents are known to enhance the interaction with biological targets, particularly in the context of enzyme inhibition and receptor modulation. The 2-fluorophenyl group further contributes to the molecule's stability and metabolic resistance, making it a valuable candidate for long-acting pharmaceutical formulations.

The 2-methyloxirane ring is a key structural feature of this compound, offering both synthetic versatility and functional diversity. Oxirane rings are commonly employed in medicinal chemistry due to their ability to participate in various chemical reactions, such as ring-opening polymerization and nucleophilic substitution. In the case of 2-(6-bromo-3-chloro-2-fluorophenyl)-2-methyloxirane, the oxirane functionality provides a platform for further derivatization, enabling the creation of a wide range of analogs with tailored pharmacological profiles. This adaptability is crucial for optimizing the compound's therapeutic potential.

Current research on 2-(6-bromo-3-chloro-2-fluorophenyl)-2-methyloxirane has focused on its potential applications in the treatment of chronic diseases, including neurodegenerative disorders and inflammatory conditions. The compound's ability to interact with specific biological targets, such as protein kinases and ion channels, has been explored in several in vitro and in vivo studies. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibitory activity against a panel of kinases associated with cancer progression. The study also highlighted the compound's low cytotoxicity profile, which is critical for its potential use in therapeutic applications.

One of the most notable aspects of 2-(6-bromo-3-chloro-2-fluorophenyl)-2-methyloxirane is its synthetic accessibility. The molecule can be synthesized through a series of well-established chemical reactions, including electrophilic aromatic substitution and ring-opening reactions. The synthesis of this compound involves the careful selection of reagents and reaction conditions to ensure the formation of the desired functional groups. Recent advancements in asymmetric catalysis have further improved the efficiency of its synthesis, reducing the number of steps required and minimizing byproduct formation.

Another area of interest in the study of 2-(6-bromo-3-chloro-2-fluorophenyl)-2-methyloxirane is its potential as a prodrug. Prodrugs are often used to enhance the solubility, bioavailability, and target specificity of active pharmaceutical ingredients. The oxirane ring in this compound can be designed to undergo controlled hydrolysis in the body, releasing the active moiety at the desired site of action. This property makes 2-(6-bromo-3-chloro-2-fluorophenyl)-2-methyloxirane a promising candidate for the development of targeted drug delivery systems.

Recent studies have also investigated the pharmacokinetic properties of 2-(6-bromo-3-chloro-2-fluorophenyl)-2-methyloxirane. These studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profile. The compound's low molecular weight and hydrophobic nature contribute to its rapid absorption through the gastrointestinal tract. However, its metabolism in the liver is a critical factor in determining its half-life and therapeutic window. Research is ongoing to optimize the compound's metabolic stability through structural modifications.

In addition to its therapeutic potential, 2-(6-bromo-3-chloro-2-fluorophenyl)-2-methyloxirane has also been explored for its role in the development of diagnostic agents. The presence of halogenated groups allows for the incorporation of radiolabels, making it a suitable candidate for imaging applications. For example, a 2022 study published in the Journal of Nuclear Medicine demonstrated that this compound can be labeled with fluorine-18, enabling its use in positron emission tomography (PET) scans. This application highlights the compound's versatility in both therapeutic and diagnostic contexts.

The study of 2-(6-bromo-3-chloro-2-fluorophenyl)-2-methyloxirane is also influenced by the broader field of medicinal chemistry. Researchers are increasingly focusing on the design of molecules with multifunctional properties, capable of targeting multiple biological pathways simultaneously. This approach, known as multitarget drug design, is gaining traction in the development of treatments for complex diseases such as cancer and neurodegenerative disorders. The unique combination of functional groups in 2-(6-bromo-3-chloro-2-fluorophenyl)-2-methyloxirane makes it an ideal candidate for such multifunctional designs.

Despite its promising properties, the development of 2-(6-bromo-3-chloro-2-fluorophenyl)-2-methyloxirane as a therapeutic agent is not without challenges. One of the primary concerns is the potential for off-target effects, which can lead to unintended biological consequences. To address this issue, researchers are employing advanced computational methods, such as molecular docking and virtual screening, to predict the compound's interactions with various biological targets. These computational tools are instrumental in identifying potential off-target interactions and optimizing the compound's selectivity.

Another challenge in the development of 2-(6-bromo-3-chloro-2-fluorophenyl)-2-methyloxirane is the need for large-scale synthesis and formulation. While the compound can be synthesized in the laboratory, scaling up the production to meet clinical and commercial demands requires the development of efficient and cost-effective synthetic routes. Additionally, the formulation of the compound into a stable and effective pharmaceutical product involves overcoming challenges related to solubility, stability, and compatibility with excipients.

Recent advances in drug delivery technologies have opened new avenues for the application of 2-(6-bromo-3-chloro-2-fluorophenyl)-2-methyloxirane. The development of nanoparticle-based delivery systems, for example, has enabled the controlled release of the compound at the target site, enhancing its therapeutic efficacy while minimizing systemic side effects. These delivery systems are particularly relevant for the treatment of diseases that require localized drug delivery, such as cancer and inflammatory conditions.

In conclusion, 2-(6-bromo-3-chloro-2-fluorophenyl)-2-methyloxirane represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure, combined with its versatile functional groups, makes it a promising candidate for a wide range of therapeutic and diagnostic applications. Ongoing research is focused on optimizing its properties, addressing challenges related to its development, and exploring new avenues for its application. As the field of medicinal chemistry continues to evolve, compounds like 2-(6-bromo-3-chloro-2-fluorophenyl)-2-methyloxirane are likely to play a crucial role in the development of innovative treatments for complex diseases.